Cas no 98918-45-7 (4-(4-Bromo-2-fluorophenoxy)aniline)

• Product Name: 4-(4-Bromo-2-fluorophenoxy)aniline
• CAS No: 98918-45-7
• MF: C₁₂H₉BrFNO
• MW: 282.108365774155
• CID: 3031722
• Update Time: 2023-08-09

4-(4-Bromo-2-fluorophenoxy)aniline Chemical and Physical Properties

Names and Identifiers

• 4-(4-溴-2-氟苯氧基)苯胺硫酸盐
• 4-(4-Bromo-2-fluorophenoxy)aniline

• Inchi： 1S/C12H9BrFNO/c13-8-1-6-12(11(14)7-8)16-10-4-2-9(15)3-5-10/h1-7H,15H2
• InChI Key： SRIYUVUUXSXASY-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)F)OC1C=CC(=CC=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 221
• XLogP3: 3.6
• Topological Polar Surface Area: 35.2